4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one

• IUPAC Name: 4-(3,6-dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one
• InChI: InChI=1S/C12H13Cl2N3O2/c1-2-8-11(18)15-5-6-17(8)12(19)10-7(13)3-4-9(14)16-10/h3-4,8H,2,5-6H2,1H3,(H,15,18)
• InChI Key: DJXUGBVRCOMZCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NCCN1C(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C12H13Cl2N3O2
• Molecular Weight: 302.15 g/mol
• CAS No.: 1385140-54-4

Description

4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one, also known as DEPC or Diethylpyrocarbonate, is a chemical compound that has been widely used in scientific research for many years. This compound is a reactive carbonyl compound that can modify amino acid residues in proteins and nucleotides in RNA. DEPC has been used to study the structure and function of proteins and RNA, as well as to investigate the mechanisms of various biological processes.

Mechanism of Action

4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one reacts with the imidazole group of histidine residues in proteins and the N1 position of adenine and guanine residues in RNA. This reaction results in the formation of a covalent bond between this compound and the target molecule, which can modify its structure and function.
Biochemical and Physiological Effects:
This compound can have both biochemical and physiological effects on cells and organisms. Biochemically, this compound can modify the structure and function of proteins and RNA, which can affect their interactions with other molecules and their biological activity. Physiologically, this compound can affect the growth and development of cells and organisms, as well as their responses to environmental stimuli.

Advantages and Limitations for Lab Experiments

4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one has several advantages for lab experiments, including its ability to selectively modify specific amino acid residues in proteins and nucleotides in RNA, its ability to label proteins and RNA with fluorescent or radioactive tags, and its ability to inhibit enzyme activity. However, this compound also has some limitations, such as its potential toxicity to cells and its non-specific reactivity with other molecules.

Future Directions

There are several future directions for research on 4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one, including:
1. Developing new methods for selective protein and RNA modification using this compound.
2. Investigating the effects of this compound on the structure and function of proteins and RNA in different biological systems.
3. Developing new applications for this compound in chemical biology and drug discovery.
4. Investigating the potential of this compound as a therapeutic agent for the treatment of diseases such as cancer and viral infections.
In conclusion, this compound is a versatile and widely used chemical compound in scientific research. Its ability to selectively modify specific amino acid residues in proteins and nucleotides in RNA has made it a valuable tool for studying the structure and function of these molecules. Further research on this compound may lead to new applications in chemical biology and drug discovery, as well as new insights into the mechanisms of various biological processes.

Synthesis Methods

4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one is synthesized by reacting diethyl carbonate with 3,6-dichloropyridine-2-carboxylic acid in the presence of a base catalyst. The resulting compound is then purified by recrystallization.

Scientific Research Applications

4-(3,6-Dichloropyridine-2-carbonyl)-3-ethylpiperazin-2-one has been used in many scientific research applications, including:
1. Protein modification: this compound can modify specific amino acid residues in proteins, such as histidine and lysine, which can be used to study the structure and function of proteins.
2. RNA modification: this compound can modify nucleotides in RNA, which can be used to study the structure and function of RNA.
3. Enzyme inhibition: this compound can inhibit the activity of certain enzymes, which can be used to study the mechanisms of enzyme-catalyzed reactions.
4. Chemical labeling: this compound can be used to label proteins and RNA with fluorescent or radioactive tags, which can be used to study their localization and interactions in cells.